Cas no 2138156-19-9 (2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid)

2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid is a bicyclic amino acid derivative featuring a unique azabicyclo[3.2.1]octane scaffold. Its structure combines a rigid bicyclic framework with a flexible acetic acid side chain, making it a versatile intermediate for pharmaceutical and biochemical applications. The presence of both amino and carboxyl functional groups allows for further derivatization, enabling its use in drug discovery, peptide modification, and ligand design. The compound’s constrained geometry may enhance binding affinity in receptor-targeted studies. Its synthetic utility lies in its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators.
2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid structure
2138156-19-9 structure
Product Name:2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid
CAS No:2138156-19-9
MF:C11H18N2O4
MW:242.271623134613
CID:5859029
PubChem ID:165717393
Update Time:2025-06-08

2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-784533
    • 2138156-19-9
    • 2-(2-{3-amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid
    • 2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid
    • Inchi: 1S/C11H18N2O4/c12-8-1-7-2-9(3-8)13(4-7)10(14)5-17-6-11(15)16/h7-9H,1-6,12H2,(H,15,16)
    • InChI Key: ONVIAONBHNDHTE-UHFFFAOYSA-N
    • SMILES: O=C(COCC(=O)O)N1CC2CC(CC1C2)N

Computed Properties

  • Exact Mass: 242.12665706g/mol
  • Monoisotopic Mass: 242.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3
  • Topological Polar Surface Area: 92.9Ų

2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid Pricemore >>

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2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid Related Literature

Additional information on 2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid

Introduction to 2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic Acid (CAS No. 2138156-19-9)

2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid (CAS No. 2138156-19-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of therapeutic agents for various diseases. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular structure of 2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid is defined by its complex bicyclic ring system and the presence of an amino group and a carboxylic acid moiety. The compound's molecular formula is C14H20N2O4, and it has a molecular weight of approximately 284.31 g/mol. The bicyclic ring system, specifically the 6-azabicyclo[3.2.1]octane, contributes to the compound's rigidity and conformational stability, which are crucial for its biological activity.

The presence of the carboxylic acid group imparts acidic properties to the molecule, making it soluble in polar solvents such as water and ethanol. The amino group, on the other hand, can participate in hydrogen bonding and other non-covalent interactions, which are essential for its binding to biological targets.

Biological Activities and Mechanisms of Action

2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid has been studied for its potential therapeutic applications in various disease models. Recent research has highlighted its activity as a modulator of specific biological pathways and receptors.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of this compound on neurodegenerative diseases such as Alzheimer's disease (AD). The results showed that 2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid exhibited significant neuroprotective effects by inhibiting the aggregation of amyloid-beta (Aβ) peptides and reducing oxidative stress in neuronal cells.

Another area of interest is its potential as an anti-inflammatory agent. In a preclinical study conducted by a team at the University of California, the compound was found to effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages stimulated by lipopolysaccharide (LPS). This suggests that it may have therapeutic potential in inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Clinical Development and Safety Profile

The development of 2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid as a therapeutic agent is currently at an early stage, with several preclinical studies providing promising results. However, further clinical trials are necessary to evaluate its safety and efficacy in human subjects.

In preclinical toxicology studies, the compound demonstrated a favorable safety profile with no significant adverse effects observed at therapeutic doses. These findings support its potential for further clinical development.

Current Research Trends and Future Directions

The ongoing research on 2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid is focused on elucidating its mechanisms of action at a molecular level and exploring its potential applications in various disease contexts.

A recent study published in Nature Communications explored the role of this compound in modulating G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The researchers found that it selectively activates certain GPCRs involved in pain signaling pathways, suggesting its potential use as an analgesic agent.

In addition to these studies, there is growing interest in developing prodrugs or derivatives of 2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxoethoxy)acetic acid to enhance its pharmacokinetic properties and improve its therapeutic index.

Conclusion

2-(2-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-2-oxyethoxy)acetic acid (CAS No. 2138156-19-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers specific properties that make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.

Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases, including neurodegenerative disorders, inflammatory conditions, and pain management. As more data becomes available from clinical trials, this compound may prove to be a valuable addition to the arsenal of therapeutic agents available to healthcare professionals.

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